Cas no 899960-29-3 (1-(3,4-difluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: 1-(3,4-difluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 899960-29-3
• MF: C₂₂H₂₁F₂N₃O
• MW: 381.41845202446
• CID: 5491229
• Update Time: 2025-07-09

1-(3,4-difluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-2(1H)-carboxamide, 1-(3,4-difluorophenyl)-3,4-dihydro-N-(2-phenylethyl)-
• 1-(3,4-difluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C22H21F2N3O/c23-18-9-8-17(15-19(18)24)21-20-7-4-12-26(20)13-14-27(21)22(28)25-11-10-16-5-2-1-3-6-16/h1-9,12,15,21H,10-11,13-14H2,(H,25,28)
• InChI Key： VZAQMMABJKYHIH-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NCCC1=CC=CC=C1)=O)C2C1=CC=C(F)C(F)=C1

Additional information on 1-(3,4-difluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

Introduction to 1-(3,4-difluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carboxamide (CAS No. 899960-29-3)

The compound 1-(3,4-difluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carboxamide, identified by its CAS number 899960-29-3, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural features and promising pharmacological properties. The presence of both difluorophenyl and phenylethyl substituents in its framework suggests potential interactions with biological targets that are critical for therapeutic intervention.

Recent studies have highlighted the importance of pyrrolo[1,2-apyrazine] scaffolds in drug discovery. These bicyclic systems exhibit a high degree of structural flexibility, which allows them to mimic the conformational preferences of natural products and bioactive molecules. The incorporation of fluorine atoms into the aromatic ring enhances metabolic stability and binding affinity, making such compounds attractive candidates for further development.

In particular, the 1-(3,4-difluorophenyl) moiety in this compound contributes to its electronic properties by introducing electron-withdrawing effects. This feature can modulate the reactivity of the molecule and influence its interactions with enzymes and receptors. The N-(2-phenylethyl) group adds another layer of complexity, potentially enabling allosteric modulation or enhancing solubility characteristics. These structural elements collectively contribute to the compound's potential as a lead molecule in medicinal chemistry.

Current research in the field of heterocyclic chemistry has demonstrated that modifications within the pyrrolo[1,2-apyrazine] core can lead to significant changes in pharmacological activity. For instance, studies have shown that substituents at the 2-position of the pyrrole ring can alter binding kinetics to target proteins. The carboxamide functionality at the 2-position of this compound not only provides a site for further derivatization but also introduces a polar interaction surface that could enhance binding to biological targets.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent pharmacological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been instrumental in constructing the complex framework of this molecule.

From a computational chemistry perspective, molecular modeling studies have been conducted to predict the binding mode of this compound with potential biological targets. These simulations have provided insights into how the various substituents interact with receptors at an atomic level. The results suggest that the difluorophenyl group may engage in π-stacking interactions with aromatic residues in protein binding pockets, while the phenylethyl side chain could form hydrophobic contacts or hydrogen bonds.

Preclinical studies have begun to explore the pharmacological profile of this compound across various disease models. Initial data indicate that it exhibits moderate affinity for certain enzyme targets, suggesting its potential utility in modulating metabolic pathways relevant to human health and disease. Additionally, preliminary toxicology assessments have shown that it demonstrates acceptable safety margins at therapeutic doses.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like this one. Predictive models have been trained on large datasets containing similar compounds to predict their biological activity and pharmacokinetic properties. These tools have helped researchers prioritize compounds for experimental validation based on their predicted efficacy and safety profiles.

The future development of this compound will likely involve structure-activity relationship (SAR) studies to optimize its pharmacological properties further. By systematically modifying different parts of its molecular framework while maintaining key structural motifs such as the pyrrolo[1,2-apyrazine] core, difluorophenyl, and phenylethyl substituents, researchers aim to enhance potency, selectivity, and bioavailability.

In conclusion, 1-(3,4-difluorophenyl)-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-2-carboxamide (CAS No. 899960-29-3) represents a promising lead in medicinal chemistry with significant potential for therapeutic applications. Its unique structural features, combined with recent advances in computational biology and synthetic methodologies, position it as an exciting candidate for further investigation into human health and disease treatment strategies.